Methyl 1-[2-(1H-Imidazol-1-yl)ethyl]-5-oxopyrrolidine-3-carboxylate

• IUPAC Name: methyl 1-(2-imidazol-1-ylethyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C11H15N3O3/c1-17-11(16)9-6-10(15)14(7-9)5-4-13-3-2-12-8-13/h2-3,8-9H,4-7H2,1H3
• InChI Key: FOXRAXCETYLIGU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC(=O)N(C1)CCN2C=CN=C2
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

“Methyl 1-[2-(1H-Imidazol-1-yl)ethyl]-5-oxopyrrolidine-3-carboxylate” is a compound with the CAS Number: 1355334-77-8 and a molecular weight of 237.26. The IUPAC name for this compound is methyl 1-[2-(1H-imidazol-1-yl)ethyl]-5-oxo-3-pyrrolidinecarboxylate.

Scientific Research Applications

Synthesis and Characterization

A derivative of Methyl 1-[2-(1H-Imidazol-1-yl)ethyl]-5-oxopyrrolidine-3-carboxylate, specifically 1-((5-chloro-1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-N-ethylpyrrolidine-2-carboxamide, was synthesized from methyl-1-[(5-chloro-1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidine-2-carboxylate and ethylamine. The synthesis process involved methyl pyrrolidine-2-carboxylate and 5-chloro-4-chlorosulfonyl-1-ethyl-2-methyl-imidazole, characterized using FTIR, 1H, 13C NMR, and DEPT 135 analysis (Ovonramwen, Owolabi, & Falodun, 2021).

Antimicrobial Activity

The antimicrobial activities of this compound against various Gram-positive and Gram-negative bacteria, as well as Candida albicans, were investigated. However, the compound exhibited no significant activity against the tested organisms (Ovonramwen et al., 2021).

Structural and Property Analysis

Structural Studies

Ethyl 1-ethyl-1H-Imidazol-4-ylacetic acid methyl ester, a structurally related compound, was synthesized and converted into its potassium carboxylate salts. These salts were reacted with CuCl2 in methanol, yielding a compound with a near axial symmetry EPR measurement in methanol glass. The structure of the compound in methanol reveals Cu(II) in a tetragonally distorted octahedral geometry with O, N coordination, which provides insights into the structural behavior of similar compounds (Banerjee et al., 2013).

Property Analysis

DFT studies and electrochemical analysis were carried out to understand the electronic transitions and redox behavior of the compound. These studies contribute to the comprehension of the chemical properties and behavior of similar compounds under different conditions (Banerjee et al., 2013).

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological activities . They are key components in many functional molecules used in a variety of applications .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Imidazole is a basic core of some natural products such as histidine, purine, histamine, and dna-based structures . Therefore, it can be inferred that this compound may influence these biochemical pathways.

Pharmacokinetics

It’s known that imidazole is highly soluble in water and other polar solvents , which could potentially impact its bioavailability.

Result of Action

Given the broad range of biological activities of imidazole derivatives , it can be inferred that this compound may have diverse effects at the molecular and cellular level.

Action Environment

It’s worth noting that the synthesis of imidazole derivatives can be conducted under solvent-free conditions , suggesting that the compound’s synthesis and possibly its action may be influenced by environmental conditions.